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Compound of Interest

Compound Name: 2-Nitroethanol

Cat. No.: B1329411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 2-
Nitroethanol in common laboratory solvents. The information is intended to support research,

development, and handling of this compound in a scientific setting. This document summarizes

available quantitative data, outlines detailed experimental protocols for characterization, and

presents visual representations of key processes.

Executive Summary
2-Nitroethanol (CAS: 625-48-9) is a nitroalkane with a terminal hydroxyl group, making it a

subject of interest in various chemical syntheses. Understanding its solubility and stability is

critical for its effective use and safe handling. This guide consolidates conflicting reports on its

solubility, particularly in aqueous media, and provides a framework for its stability profile based

on data for analogous compounds. Detailed experimental methodologies are provided to

enable researchers to determine these properties for their specific applications.

Solubility of 2-Nitroethanol
The solubility of 2-Nitroethanol is a critical parameter for its application in various reaction

media. There are conflicting reports in the literature regarding its solubility, particularly in water.
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The following table summarizes the available quantitative and qualitative solubility data for 2-
Nitroethanol in common solvents. It is important to note the discrepancies in reported water

solubility.

Solvent
Chemical
Formula

Type Solubility
Temperatur
e (°C)

Citation

Water H₂O Polar Protic < 1 mg/mL 21 [1][2]

Water H₂O Polar Protic
Very Soluble /

Miscible
Not Specified [3][4]

Ethanol C₂H₅OH Polar Protic Very Soluble Not Specified [3]

Methanol CH₃OH Polar Protic
Sparingly

Soluble
Not Specified [5][6]

Acetone C₃H₆O Polar Aprotic Miscible Not Specified [7]

Diethyl Ether (C₂H₅)₂O Nonpolar Very Soluble Not Specified [3]

Chloroform CHCl₃ Nonpolar Soluble Not Specified [5][6]

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO Polar Aprotic Soluble Not Specified [5][6]

Dichlorometh

ane
CH₂Cl₂ Nonpolar

Soluble (by

analogy)
Not Specified

Note on Conflicting Data: The significant discrepancy in the reported solubility of 2-
Nitroethanol in water ("less than 1 mg/mL" versus "very soluble/miscible") highlights the

necessity for experimental verification within the context of a specific application. The "very

soluble" and "miscible" data are from a chemical database and a product information sheet,

respectively, while the "<1 mg/mL" is cited in safety-focused databases. This could be due to

differences in experimental conditions or purity of the compound.
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2-Nitroethanol is a reactive compound with several incompatibilities and degradation

pathways. Its stability is influenced by temperature, pH, and the presence of other chemical

agents.

General Stability Profile and Incompatibilities
Hygroscopic: 2-Nitroethanol readily absorbs moisture from the air.

Thermal Instability: The compound may decompose violently upon heating[1]. It has been

reported to explode under vacuum distillation, a reaction attributed to the presence of

peroxides or alkali[1][2].

Incompatible Materials: It is incompatible with strong oxidizing agents, strong bases, acid

chlorides, and acid anhydrides[1][2].

Potential Degradation Pathways
While specific degradation pathways for 2-Nitroethanol are not extensively detailed in the

literature, pathways for analogous compounds provide insight into its potential degradation

mechanisms.

Thermal Decomposition: For aliphatic nitro compounds, the primary thermal degradation

pathways are believed to be nitro-nitrite isomerization and C-NO₂ bond cleavage. For the

related compound 2-methoxyethanol, thermal degradation can lead to a variety of products

through different reaction channels, including dehydration and bond fission[8].

Hydrolysis: Under acidic conditions, nitroalkanes can undergo the Nef reaction, which

involves hydrolysis to form an aldehyde or ketone and nitrous oxide[9]. In the case of 2-
Nitroethanol, this could potentially lead to the formation of glycolaldehyde.

Photodegradation: While no specific studies on the photodegradation of 2-Nitroethanol
were found, similar organic molecules are known to degrade under UV irradiation, often

through radical-initiated pathways. For instance, the OH-initiated degradation of the

structurally similar 2-aminoethanol has been studied, providing a model for potential

atmospheric degradation[10].
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The following sections provide detailed methodologies for determining the solubility and

stability of 2-Nitroethanol.

Protocol for Determining Solubility by the Gravimetric
Method
This method is a reliable, classical approach for determining the equilibrium solubility of a

compound in a given solvent.

Materials:

2-Nitroethanol (of known purity)

Selected solvent(s)

Analytical balance (readable to ±0.1 mg)

Thermostatically controlled shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane, 0.22 µm or 0.45 µm)

Pre-weighed glass vials

Vacuum oven or nitrogen stream for solvent evaporation

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-Nitroethanol to a known volume of the solvent in a sealed

container.

Place the container in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached. The presence of undissolved 2-Nitroethanol confirms saturation.
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Sample Collection:

Allow the solution to stand undisturbed at the experimental temperature for at least 4

hours to allow undissolved material to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed (if

applicable) syringe and filter it through a syringe filter into a pre-weighed, clean, and dry

glass vial.

Solvent Evaporation:

Weigh the vial containing the filtrate to determine the mass of the solution.

Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven

at a temperature that will not cause decomposition of 2-Nitroethanol.

Determination of Solute Mass:

Dry the vial containing the non-volatile solute to a constant weight in a vacuum oven.

Weigh the vial with the dried residue. The difference between this mass and the initial

mass of the empty vial is the mass of the dissolved 2-Nitroethanol.

Calculation of Solubility:

The solubility can be calculated in various units, such as g/100 mL or mol/L.

Solubility ( g/100 mL) = (mass of dissolved 2-Nitroethanol / volume of aliquot taken) x

100.

Protocol for Assessing Thermal Stability using
Differential Scanning Calorimetry (DSC)
DSC is a powerful technique to determine the thermal stability of a substance by measuring the

heat flow associated with thermal transitions as a function of temperature.

Materials:
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2-Nitroethanol

Differential Scanning Calorimeter (DSC)

Appropriate sample pans (e.g., hermetically sealed aluminum or high-pressure pans)

Inert gas supply (e.g., nitrogen)

Procedure:

Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy according

to the manufacturer's instructions using appropriate standards (e.g., indium).

Sample Preparation:

Accurately weigh a small amount of 2-Nitroethanol (typically 1-5 mg) into a sample pan.

Hermetically seal the pan to prevent evaporation during the experiment.

Experimental Setup:

Place the sealed sample pan and an empty reference pan into the DSC cell.

Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

Thermal Scan:

Heat the sample at a constant rate (e.g., 5, 10, or 20 °C/min) over a desired temperature

range (e.g., from ambient to 300 °C).

Record the heat flow as a function of temperature.

Data Analysis:

Analyze the resulting thermogram to identify exothermic events, which indicate

decomposition.

Determine the onset temperature of decomposition (Tonset), which is a key indicator of

thermal stability.
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The enthalpy of decomposition (ΔHd) can also be calculated by integrating the area of the

exothermic peak.

Visualizations
Experimental Workflow for Solubility Determination

Preparation of Saturated Solution

Sample Collection

Analysis

Calculation

Add excess 2-Nitroethanol to solvent

Agitate at constant temperature (24-48h)

Settle undissolved solute

Filter supernatant into pre-weighed vial

Evaporate solvent

Dry residue to constant weight

Determine mass of dissolved solute

Calculate solubility (e.g., g/100mL)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Gravimetric method workflow for solubility determination.

Factors Affecting the Stability of 2-Nitroethanol
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Caption: Logical relationship of factors affecting 2-Nitroethanol stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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